Cas no 6271-79-0 (3,3'-Dinitrobenzidine)

• Product Name: 3,3'-Dinitrobenzidine
• CAS No: 6271-79-0
• MF: C₁₂H₁₀N₄O₄
• MW: 274.23220205307
• MDL: MFCD00024264
• CID: 503881
• PubChem ID: 87567442
• Update Time: 2025-06-09

3,3'-Dinitrobenzidine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diamine,3,3'-dinitro-
• 3,3'-dinitro-[1,1'-biphenyl]-4,4'-diamine
• 3,3'-Dinitrobenzidine
• 3,3’-Dinitrobenzidine
• 3,3-DINITROBENZIDINE
• 3,3'-Dinitrobiphenyl-4,4'-diamine
• 4-(4-amino-3-nitrophenyl)-2-nitroaniline
• 4,4'-Diamino-3,3'-dinitrobiphenyl
• Benzidine, 3,3'-dinitro-
• OCEINMLGYDSKFW-UHFFFAOYSA-N
• 7M226SQ8G9
• 3,3'-Dinitro-(1,1'-biphenyl)-4,4'-diamine
• [1,1'-Biphenyl]-4,4'-diamine, 3,3'-dinitro-
• 3,3'-Dinitro(1,1'-biphenyl)-4,4'-diamine
• (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dinitro-
• 4-(4-amino-3-nitrophenyl)-2-nitrophenylamine
• 3,3-DINITROBENZ
• CCG-238561
• EU-0099875
• Q27268555
• 3,3'-Dinitro[1,1'-biphenyl]-4,4'-diamine #
• HMS2683J16
• SMR000282597
• 3.3'-Dinitrobenzidin
• 3,3 inverted exclamation mark -Dinitrobenzidine
• CHEMBL1332082
• OCEINMLGYDSKFW-UHFFFAOYSA-
• NCGC00245119-01
• AKOS000601250
• 3,3'-dinitro-4,4'-diaminobiphenyl
• F0722-8814
• 3,3'-DINITRO-1,1'-BIPHENYL-4,4'-DIAMINE
• 4-(4-amino-3-nitro-phenyl)-2-nitro-aniline
• NSC37067
• MLS000712830
• D0822
• DTXSID8036861
• NSC 37067
• NS00017490
• CBDivE_002834
• FT-0636057
• EINECS 228-457-3
• YSWG376
• 3 pound not3 inverted exclamation mark -Dinitrobenzidine
• InChI=1/C12H10N4O4/c13-9-3-1-7(5-11(9)15(17)18)8-2-4-10(14)12(6-8)16(19)20/h1-6H,13-14H2
• AB00585581-02
• A937198
• AS-47931
• CS-W012336
• Z56791125
• NSC-37067
• UNII-7M226SQ8G9
• SCHEMBL737722
• MFCD00024264
• CCRIS 6584
• F17027
• BRN 2817867
• 6271-79-0
• STL426748
• ALBB-025082
• BBL034682
• DB-054260

• MDL： MFCD00024264
• Inchi： 1S/C12H10N4O4/c13-9-3-1-7(5-11(9)15(17)18)8-2-4-10(14)12(6-8)16(19)20/h1-6H,13-14H2
• InChI Key： OCEINMLGYDSKFW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])N)N)=O
• BRN： 2817867

Computed Properties

• Exact Mass: 274.07000
• Monoisotopic Mass: 274.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 144
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.498
• Melting Point: 275°C(lit.)
• Boiling Point: 497.4°C at 760 mmHg
• Flash Point: 254.6°C
• Refractive Index: 1.721
• PSA: 143.68000
• LogP: 4.54320
• Solubility: Not determined

3,3'-Dinitrobenzidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• RTECS：DD1250000
• Risk Phrases：R20/21/22

Additional information on 3,3'-Dinitrobenzidine

Recent Advances in the Study of 3,3'-Dinitrobenzidine (CAS: 6271-79-0): Implications for Chemical and Biomedical Applications

3,3'-Dinitrobenzidine (CAS: 6271-79-0) is a nitroaromatic compound that has garnered significant attention in recent years due to its potential applications in chemical synthesis, material science, and biomedical research. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, properties, and emerging applications. The briefing is based on a comprehensive review of recent academic literature, industry reports, and technical documents, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the unique chemical properties of 3,3'-Dinitrobenzidine, particularly its role as a precursor in the synthesis of more complex organic compounds. Researchers have explored its utility in the development of high-performance polymers and dyes, leveraging its nitro-functional groups for enhanced reactivity and stability. Additionally, its potential as a biomarker or probe in biochemical assays has been investigated, owing to its distinct spectroscopic characteristics.

One of the key findings from the latest research is the improved synthesis methods for 3,3'-Dinitrobenzidine, which have significantly increased yield and purity. Advanced catalytic techniques and green chemistry approaches have been employed to minimize environmental impact while maximizing efficiency. These developments are particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical considerations.

In the biomedical field, preliminary studies suggest that 3,3'-Dinitrobenzidine may have applications in drug discovery and diagnostics. Its interaction with biological macromolecules, such as proteins and nucleic acids, has been a focal point of recent investigations. For instance, researchers have explored its potential as a fluorescent probe for detecting specific biomolecules in complex biological samples. However, further studies are needed to fully elucidate its mechanisms and assess its safety profile for therapeutic use.

Despite these promising developments, challenges remain in the widespread adoption of 3,3'-Dinitrobenzidine. Issues such as toxicity, environmental persistence, and regulatory hurdles must be addressed to ensure its safe and sustainable use. Ongoing research is focused on mitigating these concerns through the development of safer derivatives and improved handling protocols.

In conclusion, 3,3'-Dinitrobenzidine (CAS: 6271-79-0) represents a versatile compound with significant potential across multiple disciplines. The latest research underscores its value in chemical synthesis and biomedical applications, while also highlighting the need for continued investigation into its safety and efficacy. This briefing serves as a valuable resource for professionals in the chemical and biomedical fields, providing insights into the current state of research and future directions.